2-methoxy-N-(4-(methylsulfonyl)phenyl)-5-(morpholinosulfonyl)benzamide

• IUPAC Name: 2-methoxy-N-(4-methylsulfonylphenyl)-5-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C19H22N2O7S2/c1-27-18-8-7-16(30(25,26)21-9-11-28-12-10-21)13-17(18)19(22)20-14-3-5-15(6-4-14)29(2,23)24/h3-8,13H,9-12H2,1-2H3,(H,20,22)
• InChI Key: YGTUWJCLVGOJSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C19H22N2O7S2
• Molecular Weight: 454.5 g/mol

Description

2-methoxy-N-(4-(methylsulfonyl)phenyl)-5-(morpholinosulfonyl)benzamide, also known as MMB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMB belongs to the class of benzamides and has been shown to exhibit unique biochemical and physiological effects.

Scientific Research Applications

1. Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists

Research has shown that indazole arylsulfonamides, including compounds with methoxy or hydroxyl groups, are potent human CCR4 antagonists. These compounds are known to bind at an intracellular allosteric site on CCR4, influencing receptor activity. One such compound, GSK2239633A, demonstrated high absorption in two species and was selected for further development (Procopiou et al., 2013).

2. Enzyme Inhibitory Kinetics for Alzheimer’s Disease Therapy

A series of sulfonamides derived from 4-methoxyphenethylamine, including methoxy and morpholino groups, showed significant inhibitory effects on acetylcholinesterase, an enzyme relevant in Alzheimer's disease. The derivatives demonstrated promising pharmacological profiles, suggesting potential as therapeutic agents for Alzheimer's (Abbasi et al., 2018).

3. Development of Polyesteramides with Functional Groups

Research in polymer chemistry has led to the creation of morpholine-2,5-dione derivatives, including methoxy-protected groups. These derivatives have been used to obtain polyesteramides with protected pendant functional groups, showing potential for various applications in materials science (Veld, Dijkstra & Feijen, 1992).

4. Fluorescence Studies in Photophysical Chemistry

A study investigated the photophysical properties of 2-methoxy- and 2-morpholino pyridine compounds. These compounds, including methoxypyridine and morpholinopyridine, displayed high fluorescence quantum yields in various solvents and the solid state, making them interesting for applications in fluorescence and photophysical chemistry (Hagimori et al., 2019).

5. Gastroprokinetic Activity

A compound featuring a methoxy group and morpholineacetamide showed potent gastroprokinetic activity. This activity was evaluated by its effects on gastric emptying, highlighting the compound's potential in gastrointestinal pharmacology (Kalo et al., 1995).

6. Carbonic Anhydrase Inhibitors

Compounds including morpholino and methoxy groups were found to be effective inhibitors of various carbonic anhydrase isoenzymes. These findings are significant in the development of drugs targeting conditions related to the enzyme's activity (Supuran et al., 2013).